1-(Methoxymethyl)-4-(trifluoromethyl)benzene
Overview
Description
1-(Methoxymethyl)-4-(trifluoromethyl)benzene is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as 4-(Trifluoromethyl)benzyl methyl ether and is commonly used as a building block in organic synthesis.
Scientific Research Applications
Polymerization Initiator
1,4-Bis(1-methoxy-1-methylethyl)benzene, a related compound, is used in cationic polymerizations as an initiator/transfer agent. It requires an excess of BCl3 for activation due to complex formation between the ether and BCl3 (Dittmer, Pask, & Nuyken, 1992).
Synthesis of Molecular Structures
1-butoxy-4-methoxy-2,5-bis(methoxymethyl)benzene is used to synthesize pillar[5]arenes, which can encapsulate certain molecules like CH3CN. These structures are characterized by their unique conformational properties and the arrangement of alkoxy groups to avoid steric interactions (Kou et al., 2010).
Catalysis in Cross-Coupling Reactions
1-methoxy-2-(supermesitylphosphanylidenemethyl)-benzene is employed in Suzuki and Sonogashira cross-coupling reactions as a ligand for palladium(II) complexes. These complexes demonstrate significant catalytic activity in reactions involving phenylboronic acid, arylbromides, and phenylacetylene (Deschamps et al., 2007).
Building Blocks for Molecular Wires
Compounds like 1-bromo-4-(methoxymethyl)benzene serve as precursors for various oligo(phenylenevinylene) and oligo(phenyleneethynylene) wires, which are significant in molecular electronics. These compounds undergo efficient synthetic transformations (Stuhr-Hansen et al., 2005).
Studies on Carbocations
Benzyl cations related to 4-methoxy-1-naphthylmethyl, which are part of the broader family of methoxy-substituted benzene derivatives, have been studied for their lifetimes and UV-visible absorption spectra. These studies provide insights into the stability and reactivity of such cations (Cozens et al., 1999).
Synthesis of Functionalized Polymers
1,4-Bis[(3-ethyl-3-oxetanyl)methoxymethyl]benzene and similar compounds are used in the polyaddition reactions to synthesize polymers with pendant primary hydroxyl groups. These polymers have potential applications in various fields due to their unique structural properties (Nishikubo et al., 1999).
Electrochemical Synthesis
Methoxymethyl benzene has been synthesized through the electrochemical oxidation of toluene, highlighting its potential in producing valuable chemical intermediates via environmentally friendly methods (Chen et al., 2008).
Entry to Functionalized Benzenes
Compounds like 1-Ethoxy-3-trifluoromethyl-1,3-butadiene, derived from 4-ethoxy-1,1,1-trifluoro-3-buten-2-ones, are used to produce trifluoromethyl-substituted phthalates, benzoates, and pyridinecarboxylic acids. These reactions offer pathways to a variety of functionalized benzenes (Volle & Schlosser, 2002).
Properties
IUPAC Name |
1-(methoxymethyl)-4-(trifluoromethyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9F3O/c1-13-6-7-2-4-8(5-3-7)9(10,11)12/h2-5H,6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VSEBVHPRKPUKQD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=CC=C(C=C1)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9F3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20415935 |
Source
|
| Record name | 1-(methoxymethyl)-4-(trifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20415935 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
155820-05-6 |
Source
|
| Record name | 1-(methoxymethyl)-4-(trifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20415935 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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